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Compound of Interest

Compound Name: Arsine, dichlorohexyl-

Cat. No.: B15347398

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive toxicological profile of
dichlorohexylarsine based on available data for analogous compounds and the broader class
of organoarsenicals. No direct experimental toxicity data for dichlorohexylarsine has been
found in publicly available literature. Therefore, this profile is constructed by analogy and
should be interpreted with caution. All handling and research involving this compound should
be conducted with extreme care, assuming high toxicity.

Executive Summary

Dichlorohexylarsine (CeH13AsCl2) is a trivalent organoarsenic compound. While specific
toxicological data for this molecule is not available, its structural similarity to known chemical
warfare agents and other dichloroarsines, such as ethyldichloroarsine and
phenyldichloroarsine, suggests a high potential for toxicity. It is presumed to be a potent
vesicant (blistering agent) and a systemic poison. This guide synthesizes the likely toxicological
properties and hazards of dichlorohexylarsine, drawing parallels from closely related and well-
studied organoarsenicals. The primary hazards are expected to be severe dermal, ocular, and
respiratory tract damage upon contact, as well as systemic toxicity following absorption.

Chemical and Physical Properties (Predicted)

A summary of the predicted and known properties of dichlorohexylarsine and related
compounds is presented in Table 1. These properties are crucial for understanding its potential
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for environmental fate, transport, and routes of exposure.

Dichlorohexylarsin

Phenyldichloroarsi

Property Ethyldichloroarsine
e ne
Chemical Formula CeH13AsCl2 C2HsAsCl2 CeHsAsSCl2
Molecular Weight 231.02 g/mol 174.90 g/mol 222.93 g/mol
Likely a colorless to o o
Appearance _ o Colorless liquid Colorless liquid
yellowish oily liquid
od Likely fruity, biting, or Fruity, biting, irritating Faint, fruity, or garlic-
or
garlic-like odor like
Boiling Point Not available 156 °C 255-257 °C
Vapor Pressure Not available Not available 0.02 mmHg at 20 °C
. Likely low, with _ Reacts slowly with
Water Solubility ] Reacts with water
hydrolysis water

Toxicological Profile

The toxicity of dichlorohexylarsine is predicted based on the known toxicology of trivalent

arsenicals and analogous dichloroarsine compounds. Trivalent arsenicals are generally more

toxic than their pentavalent counterparts.

Mechanism of Action

The primary mechanism of toxicity for trivalent arsenicals, including dichlorohexylarsine, is their

high affinity for sulfhydryl (-SH) groups in proteins. This interaction leads to the inhibition of

critical enzymes involved in cellular metabolism and antioxidant defense. The binding to

sulfhydryl groups disrupts cellular respiration and can induce oxidative stress, leading to cell

death.
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Caption: General mechanism of trivalent arsenical toxicity.

Acute Toxicity

Based on analogous compounds, dichlorohexylarsine is expected to exhibit high acute toxicity
via all routes of exposure.

Table 2: Acute Toxicity Data for Analogous Dichloroarsines

Compound Route Species Value Reference
Ethyldichloroarsi ) LC50: 1555
Inhalation Mouse ) [1]
ne mg/m3 (10 min)
Phenyldichloroar ) LCLo: 2,500
) Inhalation Human )
sine mg-min/m3

LC50: Lethal Concentration 50%; LCLo: Lowest Published Lethal Concentration

o Dermal: As a vesicant, dermal contact is expected to cause immediate irritation, followed by
erythema and the formation of blisters within hours. The liquid is likely to be readily absorbed
through the skin, leading to systemic toxicity.

e Ocular: Direct contact with the liquid or vapor can cause severe eye irritation, pain, and
potentially permanent damage, including blindness.

 Inhalation: Inhalation of vapors is expected to cause severe irritation to the respiratory tract,
leading to coughing, shortness of breath, and potentially fatal pulmonary edema.
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» Oral: Ingestion would likely lead to severe gastrointestinal distress, including nausea,
vomiting, abdominal pain, and diarrhea, followed by systemic effects.

Chronic Toxicity

Chronic exposure to low levels of organoarsenicals can lead to a range of health effects,
including skin disorders (hyperpigmentation, keratosis), peripheral neuropathy, and an
increased risk of cancer.

Hazards

Dichlorohexylarsine should be considered a highly hazardous substance.

e Vesicant Effects: The primary hazard is its ability to cause severe blistering of the skin and
mucous membranes.

e Systemic Poisoning: Absorption through any route can lead to systemic toxicity, affecting
multiple organs.

o Reactivity: Dichloroarsines react with water and moisture to produce hydrochloric acid and
the corresponding arsenous acid, both of which are corrosive and toxic.

Experimental Protocols (Generalized)

As no specific experimental data for dichlorohexylarsine is available, the following are
generalized protocols for assessing the toxicity of a potent vesicant and organoarsenical
compound. All work must be conducted in a specialized facility equipped for handling highly
toxic chemicals.

Acute Dermal Toxicity (OECD 402 Guideline, adapted)

This protocol is designed to assess the irritant, corrosive, and systemic effects of a substance
applied to the skin.

Animal Selection m| Dose Preparation &

Substance Application Observation Period Clinical Observations Data Analysis &
(e.g., Rabbit, Rat) | Application Site Prep (under occlusive dressing) (e.g., 14 days) (Skin irritation, systemic signs) LD50 Calculation
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Caption: Workflow for an acute dermal toxicity study.
Test Animals: Healthy young adult albino rabbits are typically used.
Dose Levels: Arange of doses is selected based on preliminary range-finding studies.

Procedure: The substance is applied to a small area of clipped skin and covered with a
porous gauze dressing.

Observations: Animals are observed for signs of toxicity and skin reactions at regular
intervals for at least 14 days.

Endpoints: The primary endpoints are skin irritation, corrosion, and mortality. The dermal
LD50 is calculated.

Acute Inhalation Toxicity (OECD 403 Guideline, adapted)

This protocol assesses the toxicity of a substance when inhaled.
o Test Animals: Typically, young adult rats of a single strain are used.

Exposure System: A dynamic inhalation exposure chamber that can generate and maintain a
constant concentration of the test substance vapor is required.

Procedure: Animals are exposed to a specific concentration for a defined period (e.g., 4
hours).

Observations: Animals are monitored during and after exposure for signs of toxicity.

Endpoints: The primary endpoint is mortality. The LC50 is determined.

Safety Precautions

Due to its presumed high toxicity, all work with dichlorohexylarsine must be conducted under
strict safety protocols:

» Engineering Controls: Work should be performed in a certified chemical fume hood or glove
box.
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e Personal Protective Equipment (PPE): Full chemical-resistant clothing, including gloves,
apron, and face shield, is required. Respiratory protection with a cartridge appropriate for
organic arsenicals should be used.

o Decontamination: A solution of sodium hypochlorite (bleach) can be used for
decontamination of surfaces.

o First Aid: In case of exposure, immediately remove contaminated clothing and flush the
affected area with copious amounts of water. Seek immediate medical attention.

Conclusion

While specific toxicological data for dichlorohexylarsine is lacking, its chemical structure
strongly suggests that it is a highly toxic compound with potent vesicant properties. It should be
handled with extreme caution, and all safety protocols for working with highly hazardous
materials should be strictly followed. Further research is needed to fully characterize the
toxicological profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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